Cas no 1527779-90-3 (3-(5-bromo-2-fluorophenyl)azetidin-3-ol)

• Product Name: 3-(5-bromo-2-fluorophenyl)azetidin-3-ol
• CAS No: 1527779-90-3
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 6381031
• PubChem ID: 79742267
• Update Time: 2025-05-25

3-(5-bromo-2-fluorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-fluorophenyl)azetidin-3-ol
• 3-Azetidinol, 3-(5-bromo-2-fluorophenyl)-
• 3-(5-Bromo-2-fluorophenyl)-3-azetidinol
• CS-0353262
• EN300-1894759
• AKOS018299956
• 1527779-90-3

• Inchi： 1S/C9H9BrFNO/c10-6-1-2-8(11)7(3-6)9(13)4-12-5-9/h1-3,12-13H,4-5H2
• InChI Key： RYOQSYFFCKDGGB-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC(Br)=CC=C2F)(O)C1

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.673±0.06 g/cm3(Predicted)
• Boiling Point: 366.5±42.0 °C(Predicted)
• pka: 13.14±0.20(Predicted)

Additional information on 3-(5-bromo-2-fluorophenyl)azetidin-3-ol

3-(5-Bromo-2-Fluorophenyl)Azetidin-3-Ol: A Comprehensive Overview

The compound with CAS No. 1527779-90-3, commonly referred to as 3-(5-bromo-2-fluorophenyl)azetidin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of azetidine, a four-membered ring structure, which is known for its unique chemical properties and potential applications in drug discovery. The presence of bromine and fluorine substituents on the aromatic ring further enhances its chemical diversity and biological activity.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The bromo and fluoro substituents in this compound play a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These substituents also influence the molecule's ability to interact with biological systems, making it a promising candidate for therapeutic applications.

The synthesis of 3-(5-bromo-2-fluorophenyl)azetidin-3-ol involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have explored various methodologies, including microwave-assisted synthesis and transition-metal-catalyzed reactions, to optimize the production of this compound. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis process.

In terms of biological activity, this compound has shown potential in several areas. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The azetidine ring structure is particularly advantageous in this context, as it can facilitate interactions with target proteins through its rigid and compact geometry. Additionally, the bromo and fluoro substituents enhance the molecule's lipophilicity, which is critical for crossing biological membranes.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that 3-(5-bromo-2-fluorophenyl)azetidin-3-ol can bind effectively to specific receptor sites, suggesting its potential as a lead compound in drug design. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which is essential for predicting its reactivity and stability.

The application of this compound extends beyond pharmacology. Its unique chemical structure makes it a valuable tool in materials science, where it can be used as a building block for constructing advanced materials with tailored properties. For example, researchers have explored its use in designing self-healing polymers and stimuli-responsive materials.

In conclusion, 3-(5-bromo-2-fluorophenyl)azetidin-3-ol (CAS No. 1527779-90-3) is a versatile compound with significant potential across multiple disciplines. Its chemical properties, biological activity, and synthetic accessibility make it an attractive target for further research. As advancements in chemistry continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.